Cas no 867162-43-4 (2-Phenylquinoline-7-carbaldehyde)

2-Phenylquinoline-7-carbaldehyde is a versatile organic compound featuring a quinoline core substituted with a phenyl group at the 2-position and a formyl group at the 7-position. This structure imparts unique reactivity, making it valuable as an intermediate in synthetic chemistry, particularly for the preparation of heterocyclic compounds, ligands, and functional materials. The aldehyde group offers a reactive site for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and coordination chemistry. Its well-defined aromatic system enhances stability and facilitates precise modifications. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.

2-Phenylquinoline-7-carbaldehyde structure

867162-43-4 structure

Product Name:2-Phenylquinoline-7-carbaldehyde

CAS No:867162-43-4

MF:C₁₆H₁₁NO

MW:233.264643907547

MDL:MFCD12924846

CID:828034

PubChem ID:46835546

Update Time:2025-06-28

2-Phenylquinoline-7-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Phenylquinoline-7-carbaldehyde
- 2-phenyl-7-Quinolinecarboxaldehyde
- 7-Quinolinecarboxaldehyde, 2-phenyl-
- 2-phenyl-quinoline-7-carbaldehyde
- GRFNOZJZUIOWTO-UHFFFAOYSA-N
- BCP27067
- 3630AC
- AX8215960
- AM20061558
- ST24022381
- 2-Phenyl-7-quinolinecarboxaldehyde (ACI)
- 2-Phenylquinoline-7-carboxaldehyde
- SCHEMBL399673
- CS-13832
- DB-000864
- MFCD12924846
- 867162-43-4
- AKOS015900053
- SB68925
- CS-M1232
- DTXSID20676463
- MDL： MFCD12924846
- Inchi： 1S/C16H11NO/c18-11-12-6-7-14-8-9-15(17-16(14)10-12)13-4-2-1-3-5-13/h1-11H
- InChI Key： GRFNOZJZUIOWTO-UHFFFAOYSA-N
- SMILES： O=CC1C=C2C(C=CC(C3C=CC=CC=3)=N2)=CC=1

Computed Properties

Exact Mass: 233.084063974g/mol
Monoisotopic Mass: 233.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.4
Topological Polar Surface Area: 30

2-Phenylquinoline-7-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM143459-5g	2-Phenylquinoline-7-carbaldehyde	867162-43-4	95%	5g	$557	2021-08-05
TRC	P400708-10mg	2-Phenylquinoline-7-carbaldehyde	867162-43-4		10mg	$ 50.00	2022-06-03
TRC	P400708-50mg	2-Phenylquinoline-7-carbaldehyde	867162-43-4		50mg	$ 115.00	2022-06-03
TRC	P400708-100mg	2-Phenylquinoline-7-carbaldehyde	867162-43-4		100mg	$ 185.00	2022-06-03
Chemenu	CM143459-250mg	2-Phenylquinoline-7-carbaldehyde	867162-43-4	95%	250mg	$***	2023-05-29
Chemenu	CM143459-1g	2-Phenylquinoline-7-carbaldehyde	867162-43-4	95%	1g	$***	2023-05-29
Chemenu	CM143459-5g	2-Phenylquinoline-7-carbaldehyde	867162-43-4	95%	5g	$***	2023-05-29
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P35300-100mg	2-Phenylquinoline-7-carbaldehyde	867162-43-4		100mg	¥2512.0	2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	P35300-250mg	2-Phenylquinoline-7-carbaldehyde	867162-43-4		250mg	¥4752.0	2021-09-08
Fluorochem	217002-250mg	2-Phenylquinoline-7-carbaldehyde	867162-43-4	95%	250mg	￡108.00	2022-03-01

2-Phenylquinoline-7-carbaldehyde Production Method

Production Method 1

1018838-80-6

867162-43-4

Reaction Conditions

1.1 Reagents: Selenium dioxide ; rt → 160 °C; 20 h, 160 °C

Reference

Novel 2-phenylquinolin-7-yl-derived imidazo[1,5-a]pyrazines as potent insulin-like growth factor-I receptor (IGF-IR) inhibitors

Mulvihill, Mark J.; et al, Bioorganic & Medicinal Chemistry, 2008, 16(3), 1359-1375

Production Method 2

591-51-5

867162-43-4

Reaction Conditions

1.1 Solvents: Tetrahydrofuran , Butyl ether ; -5 °C; < 0 °C; 30 min, 0 °C; 2.5 h, 0 °C → rt
1.2 Reagents: Methanol
2.1 Reagents: Selenium dioxide ; rt → 160 °C; 20 h, 160 °C

Reference

Novel 2-phenylquinolin-7-yl-derived imidazo[1,5-a]pyrazines as potent insulin-like growth factor-I receptor (IGF-IR) inhibitors

Mulvihill, Mark J.; et al, Bioorganic & Medicinal Chemistry, 2008, 16(3), 1359-1375